3,4-dihydroisoquinolin-2(1H)-yl[1-(pyridin-4-ylmethyl)piperidin-3-yl]methanone

• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[1-(pyridin-4-ylmethyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C21H25N3O/c25-21(24-13-9-18-4-1-2-5-19(18)16-24)20-6-3-12-23(15-20)14-17-7-10-22-11-8-17/h1-2,4-5,7-8,10-11,20H,3,6,9,12-16H2
• InChI Key: WFKHITGEJNDWAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=NC=C2)C(=O)N3CCC4=CC=CC=C4C3

Description

3,4-dihydroisoquinolin-2(1H)-yl[1-(pyridin-4-ylmethyl)piperidin-3-yl]methanone: is a chemical compound with the empirical formula C₁₉H₂₁N₃O.

• It belongs to the class of quinazolinone derivatives and exhibits interesting pharmacological properties.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of 3,4-dihydroisoquinoline with 1-(pyridin-4-ylmethyl)piperidin-3-one.

Reaction Conditions: The reaction typically occurs under reflux conditions in an appropriate solvent (e.g., ethanol or dichloromethane) with acid or base catalysts.

Industrial Production: While there isn’t a large-scale industrial production method specifically for this compound, it can be synthesized in research laboratories.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but they often involve modifications of the pyridine or piperidine rings.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology: Investigated for potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research into its pharmacological properties, including potential therapeutic applications.

Industry: Limited industrial applications due to its specialized nature.

Mechanism of Action

• The exact mechanism of action remains an area of ongoing research.
• It likely interacts with specific receptors or enzymes, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds:

Remember that this information is based on available literature, and further research may reveal additional insights